1-ethyl-5-methyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-5-methyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H15N5OS/c1-3-20-10(2)7-12(19-20)14(21)18-15-17-13(9-22-15)11-5-4-6-16-8-11/h4-9H,3H2,1-2H3,(H,17,18,21)
• InChI Key: FBOKNPLLYIWKID-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)NC2=NC(=CS2)C3=CN=CC=C3)C
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol

Description

The compound “1-ethyl-5-methyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-3-carboxamide” is a complex organic molecule that contains several functional groups including a pyrazole ring, a thiazole ring, and a pyridine ring. These types of compounds are often used in the development of pharmaceuticals and agrochemicals.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the heterocyclic rings, followed by various substitution reactions. The synthesis could involve the use of catalysts such as magnesium oxide nanoparticles.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit a complex three-dimensional structure due to the presence of multiple rings. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the pyrazole, thiazole, and pyridine rings could make it reactive towards electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, it might interact with biological targets such as enzymes or receptors to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions. For similar compounds, hazards may include toxicity if ingested or contact sensitivity.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include testing its biological activity or studying its potential use in materials science.